Cas no 1824304-49-5 (5-(Dimethyl-1,2-oxazol-4-YL)thiophene-2-carboxylic acid)

• Product Name: 5-(Dimethyl-1,2-oxazol-4-YL)thiophene-2-carboxylic acid
• CAS No: 1824304-49-5
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 6247266
• PubChem ID: 129983529
• Update Time: 2025-07-25

5-(Dimethyl-1,2-oxazol-4-YL)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-745759
• 5-(DIMETHYL-1,2-OXAZOL-4-YL)THIOPHENE-2-CARBOXYLIC ACID
• 1824304-49-5
• 5-(DIMETHYL-1,2-OXAZOL-4-YL)THIOPHENE-2-CARBOXYLICACID
• 5-(Dimethyl-1,2-oxazol-4-YL)thiophene-2-carboxylic acid

• Inchi： 1S/C10H9NO3S/c1-5-9(6(2)14-11-5)7-3-4-8(15-7)10(12)13/h3-4H,1-2H3,(H,12,13)
• InChI Key： CBPINHGPYTYPCU-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1C1C(C)=NOC=1C

Computed Properties

• Exact Mass: 223.03031432g/mol
• Monoisotopic Mass: 223.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 91.6Ų

Additional information on 5-(Dimethyl-1,2-oxazol-4-YL)thiophene-2-carboxylic acid

Introduction to 5-(Dimethyl-1,2-oxazol-4-yl)thiophene-2-carboxylic acid (CAS No. 1824304-49-5)

5-(Dimethyl-1,2-oxazol-4-yl)thiophene-2-carboxylic acid, identified by its CAS number 1824304-49-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a valuable scaffold for drug discovery and development. The structural features of this molecule, particularly the integration of a thiophene ring with a dimethyl oxazole moiety, contribute to its unique chemical and pharmacological properties.

The thiophene core is a well-documented pharmacophore in medicinal chemistry, known for its role in various bioactive molecules. Thiophenes are aromatic heterocycles that consist of a benzene ring with one sulfur atom replacing a carbon atom. They are widely present in natural products and pharmaceuticals, exhibiting diverse biological functions such as antimicrobial, antifungal, anti-inflammatory, and anticancer activities. The presence of the thiophene ring in 5-(Dimethyl-1,2-oxazol-4-yl)thiophene-2-carboxylic acid suggests potential therapeutic applications in these areas.

The dimethyl oxazole substituent further enhances the molecular complexity and functionality of this compound. Oxazoles are five-membered heterocycles containing one oxygen and two carbon atoms in the ring. They are known for their stability and versatility in forming hydrogen bonds, which can be crucial for binding to biological targets. The dimethylation at the 1 and 2 positions of the oxazole ring introduces additional hydrophobic interactions, potentially influencing the compound's solubility and bioavailability.

The carboxylic acid group at the 2-position of the thiophene ring provides a site for further functionalization, enabling the synthesis of derivatives with tailored properties. Carboxylic acids are versatile functional groups that can participate in various chemical reactions, such as esterification, amidation, and coupling reactions, facilitating the development of more complex molecular architectures.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery. Studies have shown that molecules incorporating both thiophene and oxazole moieties exhibit enhanced biological activity due to their ability to interact with multiple targets simultaneously. This concept is known as polypharmacology, which has become increasingly relevant in modern drug design.

In particular, 5-(Dimethyl-1,2-oxazol-4-yl)thiophene-2-carboxylic acid has been investigated for its potential role in modulating inflammatory pathways. In vitro studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are pivotal in the production of pro-inflammatory mediators like prostaglandins and leukotrienes. By inhibiting their activity, this compound may offer therapeutic benefits in conditions characterized by excessive inflammation.

Additionally, the structural motif of 5-(Dimethyl-1,2-oxazol-4-yl)thiophene-2-carboxylic acid has been explored for its antimicrobial properties. Preliminary studies have indicated that certain derivatives exhibit activity against Gram-positive bacteria and fungi. This is particularly intriguing given the growing problem of antibiotic resistance. The ability of this compound to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways could provide a novel approach to combating resistant strains.

The synthesis of 5-(Dimethyl-1,2-oxazol-4-yl)thiophene-2-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions to form the oxazole ring followed by functional group transformations to introduce the thiophene moiety and the carboxylic acid group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications at specific positions on the heterocyclic framework.

The pharmacokinetic profile of 5-(Dimethyl-1,2-oxazol-4-yll)thiophene -2-carboxylic acid is another critical aspect that has been studied extensively. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) need to be carefully evaluated to determine its suitability for clinical development. In vitro assays have been used to assess metabolic stability by monitoring degradation products formed under simulated physiological conditions. Additionally, cell-based toxicity assays have been conducted to evaluate potential adverse effects on mammalian cells.

The potential applications of 5-(Dimethyl -1 , 2 - oxazol - 4 - yl ) thiophene - 2 - carboxylic acid extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. For instance, derivatives of this compound have shown promise as intermediates in the synthesis of pesticides due to their ability to interact with biological targets in pests while minimizing toxicity to non-target organisms.

In conclusion,5-(Dimethyl -1 , 2 - oxazol - 4 - yl ) thiophene - 2 - carboxylic acid (CAS No . 1824304 -49 -5 ) is a structurally interesting molecule with significant potential in medicinal chemistry . Its unique combination of pharmacological properties makes it an attractive candidate for further investigation . As research continues , it is likely that new applications for this compound will be discovered , further solidifying its importance in both academic research and industrial applications .